![molecular formula C17H18ClNO4S B7477843 N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide](/img/structure/B7477843.png)
N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide, also known as MK-0677 or Ibutamoren, is a non-peptide growth hormone secretagogue. It has gained popularity in the scientific community due to its potential to increase growth hormone levels and stimulate muscle growth without causing adverse side effects.
Mechanism of Action
N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide works by binding to the ghrelin receptor, which is primarily found in the hypothalamus. This binding leads to the activation of the growth hormone secretagogue receptor, resulting in the release of growth hormone from the pituitary gland. The increased growth hormone levels then stimulate the growth of muscle and bone tissue.
Biochemical and Physiological Effects
In addition to its effects on growth hormone levels, N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide has also been shown to improve glucose metabolism and insulin sensitivity. This is thought to be due to the activation of the ghrelin receptor, which has been shown to play a role in regulating glucose homeostasis.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide is its ability to stimulate muscle growth without causing adverse side effects. This makes it a promising candidate for use in the treatment of age-related muscle wasting and other conditions that result in muscle loss. However, its effects on growth hormone levels can also be a limitation, as high levels of growth hormone can lead to adverse effects such as acromegaly.
Future Directions
There are several potential future directions for research on N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide. One area of interest is its potential use in the treatment of osteoporosis, as it has been shown to increase bone density in animal models. Additionally, further research is needed to determine the optimal dosing and duration of treatment for different populations, as well as its long-term safety and efficacy.
Synthesis Methods
N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide is synthesized through a multi-step process that involves the reaction of 4-chlorophenol with ethylene oxide to form 2-(4-chlorophenoxy) ethanol. The resulting compound is then reacted with N-methyl-4-methylsulfonylbenzamide to form N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide.
Scientific Research Applications
N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to increase growth hormone levels in both young and elderly individuals, leading to increased muscle mass and bone density. Additionally, it has been shown to improve cognitive function and reduce the risk of age-related diseases such as osteoporosis and Alzheimer's disease.
properties
IUPAC Name |
N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18ClNO4S/c1-19(11-12-23-15-7-5-14(18)6-8-15)17(20)13-3-9-16(10-4-13)24(2,21)22/h3-10H,11-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXAKJMAFOXEMIO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCOC1=CC=C(C=C1)Cl)C(=O)C2=CC=C(C=C2)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18ClNO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(4-chlorophenoxy)ethyl]-N-methyl-4-methylsulfonylbenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.